3-Chloro-4-isopropoxycyclobutene-1,2-dione

• IUPAC Name: 3-chloro-4-propan-2-yloxycyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C7H7ClO3/c1-3(2)11-7-4(8)5(9)6(7)10/h3H,1-2H3
• InChI Key: FOAYRKHCUAPSBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=O)C1=O)Cl
• Molecular Formula: C7H7ClO3
• DSSTOX Substance ID: DTXSID80566139
• Molecular Weight: 174.58 g/mol
• CAS RN: 130837-47-7

Description

3-Chloro-4-isopropoxycyclobutene-1,2-dione is a chemical compound with the molecular formula C7H7ClO3. It has a molecular weight of 174.58.

Molecular Structure Analysis

The InChI code for 3-Chloro-4-isopropoxycyclobutene-1,2-dione is 1S/C7H7ClO3/c1-3(2)11-7-4(8)5(9)6(7)10/h3H,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

3-Chloro-4-isopropoxycyclobutene-1,2-dione has a molecular weight of 174.58. It is a liquid at room temperature.

Scientific Research Applications

Reactivity and Diene Synthesis

3-Chloro-3-cyclobutene-1,2-dione demonstrates high reactivity as a dienophile. It reacts with various dienes at elevated temperatures to form bicyclo[4.2.0]octa-1(6),3-diene-7,8-diones. These compounds can be further oxidized to benzocyclobutenediones, offering potential applications in organic synthesis and materials science (Schmidt & Künz, 1991).

Bioisostere Construction

The 3,4-diamino-3-cyclobutene-1,2-dione group, related to 3-Chloro-4-isopropoxycyclobutene-1,2-dione, has been used as a bioisostere in the development of NMDA antagonists with potential as neuroprotectants. This showcases its significance in medicinal chemistry and drug development (Kinney, 1996).

Synthesis of Methylmoniliformin

The compound has been utilized in the synthesis of 3-Hydroxy-4-methyl-3-cyclobutene-1,2-dione (Methylmoniliformin), indicating its utility in creating structurally complex and biologically relevant molecules (Belluš et al., 1980).

Polymer Science Applications

In polymer science, squaric acid (related to 3-Chloro-4-isopropoxycyclobutene-1,2-dione) has been used to polycondense with N-alkylcarbazoles. This process creates polymers with significant potential in materials science and engineering (Chen & Hall, 1986).

Chemical Transformation and Furanone Synthesis

The compound is central to the synthesis of 3-substituted 4-aminofuran-2(5H)-ones, indicating its versatility in organic chemistry and potential applications in synthesizing heterocyclic compounds (Wang et al., 2001).

Safety And Hazards

The compound is associated with some safety hazards. It has been assigned the GHS05 pictogram, indicating that it is corrosive. The hazard statement H314 suggests that it causes severe skin burns and eye damage. Precautionary measures include wearing personal protective equipment and ensuring adequate ventilation.